Cas no 864860-68-4 (ethyl 2-(2-methylpropanamido)-1,3-benzothiazole-6-carboxylate)

• Product Name: ethyl 2-(2-methylpropanamido)-1,3-benzothiazole-6-carboxylate
• CAS No: 864860-68-4
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• CID: 5809085
• PubChem ID: 5060198
• Update Time: 2023-11-21

ethyl 2-(2-methylpropanamido)-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolecarboxylic acid, 2-[(2-methyl-1-oxopropyl)amino]-, ethyl ester
• AB00434744-04
• 864860-68-4
• CHEMBL1565015
• SMR000018642
• F1300-0161
• AKOS024604955
• HMS1427I17
• IDI1_010876
• IFLab1_005473
• HMS2255L19
• ethyl 2-(2-methylpropanoylamino)-1,3-benzothiazole-6-carboxylate
• ethyl 2-isobutyramidobenzo[d]thiazole-6-carboxylate
• ethyl 2-(2-methylpropanamido)-1,3-benzothiazole-6-carboxylate
• MLS000103210

• Inchi： 1S/C14H16N2O3S/c1-4-19-13(18)9-5-6-10-11(7-9)20-14(15-10)16-12(17)8(2)3/h5-8H,4H2,1-3H3,(H,15,16,17)
• InChI Key： IQEZKOGXEAKDON-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OCC)=O)=CC=C2N=C1NC(=O)C(C)C

Computed Properties

• Exact Mass: 292.08816355g/mol
• Monoisotopic Mass: 292.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• pka: 9.86±0.70(Predicted)